Cas no 141931-21-7 (1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI))

1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI) structure
141931-21-7 structure
Product Name:1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI)
CAS No:141931-21-7
MF:C12H18NO4PS
MW:303.314383029938
CID:204580
PubChem ID:9578012
Update Time:2025-04-19

1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI)
    • LogP
    • (2R,4R,5S)-2-ethylsulfonyl-3,4-dimethyl-5-phenyl-1,3,2λ<sup>5</sup>-oxazaphospholidine 2-oxide
    • DTXSID60161888
    • 1,3,2-Oxazaphospholidine, 2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, (2R-(2alpha,4alpha,5alpha))-
    • 141931-21-7
    • Inchi: 1S/C12H18NO4PS/c1-4-19(15,16)18(14)13(3)10(2)12(17-18)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3/t10-,12-,18-/m1/s1
    • InChI Key: YFIBQVGZFYDUIC-AJLCLMPTSA-N
    • SMILES: S(CC)(=O)(=O)[P@]1(N(C)[C@H](C)[C@H](C2C=CC=CC=2)O1)=O

Computed Properties

  • Exact Mass: 303.06954
  • Monoisotopic Mass: 303.069415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.32
  • Boiling Point: 417.5°Cat760mmHg
  • Flash Point: 206.3°C
  • Refractive Index: 1.555
  • PSA: 63.68
  • LogP: 3.63970

1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI) Related Literature

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